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Abstract

5-Bromopyrimidine-4-carbonitrile is a versatile heterocyclic building block with significant
potential in medicinal chemistry and materials science. Its bifunctional nature, featuring a
reactive bromine atom and a synthetically malleable nitrile group, makes it an attractive starting
material for the synthesis of diverse compound libraries. This technical guide provides a
comprehensive overview of the synthesis, properties, and potential applications of 5-
Bromopyrimidine-4-carbonitrile, with a focus on detailed, plausible synthetic protocols and
relevant data for researchers in drug discovery and development.

Introduction

Pyrimidine scaffolds are of paramount importance in drug discovery, as they are core
components of numerous biologically active molecules, including kinase inhibitors, antiviral
agents, and anticancer compounds. The strategic functionalization of the pyrimidine ring allows
for the fine-tuning of a molecule's physicochemical properties and its interaction with biological
targets. 5-Bromopyrimidine-4-carbonitrile (also known as 5-Bromo-4-cyanopyrimidine) is a
valuable intermediate that offers two distinct points for chemical modification: the bromine atom
at the 5-position is amenable to various cross-coupling reactions, while the carbonitrile group at
the 4-position can be transformed into a range of other functional groups such as amides,
carboxylic acids, or tetrazoles.[1]
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Physicochemical Properties

A summary of the key physicochemical properties of 5-Bromopyrimidine-4-carbonitrile is
presented in Table 1. This data is compiled from various chemical supplier databases and
computational predictions.

Table 1: Physicochemical Properties of 5-Bromopyrimidine-4-carbonitrile

Property Value Source

CAS Number 114969-66-3 [2]

Molecular Formula CsH2BrNs [2]

Molecular Weight 183.99 g/mol [2]
Appearance White to off-white solid Supplier Data
Boiling Point (Predicted) 328.6 £ 27.0 °C [2]

Density (Predicted) 1.86 + 0.1 g/cm3 [2]

LogP (Predicted) 0.9 [2]

PSA (Polar Surface Area) 49.6 A2 [2]

Synthesis of 5-Bromopyrimidine-4-carbonitrile

While a definitive, published experimental protocol for the synthesis of 5-Bromopyrimidine-4-
carbonitrile is not readily available in the searched literature, several plausible synthetic routes
can be proposed based on established organic chemistry principles and analogous
transformations. These routes provide a strong foundation for the laboratory synthesis of this
compound.

Proposed Synthetic Pathways

Three primary retrosynthetic pathways are outlined below. Each pathway utilizes readily
available starting materials and common organic reactions.
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Potential Synthetic Routes

Route 3: Sandmeyer Reaction
NaNOz, H*
then CuCN

(A-Amino-s—bromopyrimidine)
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Sandmeyer Reaction

Route 2: Dehydration of Carboxamide

Dehydrating Agent
(e.g., POCIz, SOCI2)
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- 5-Bromopyrimidine-4-carboxamide
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Route 1: Cyanation of Halopyrimidine
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Cyanide Source 5-Bromopyrimidine-4-carbonitrile
(e.g., KCN, Zn(CN)z2)

Nucleophilic Aromatic Substitution

(S-Bromo»4-chloropyrimidine)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]
e 2. echemi.com [echemi.com]

« To cite this document: BenchChem. [Synthesis and Discovery of 5-Bromopyrimidine-4-
carbonitrile: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b037936#synthesis-and-discovery-of-5-
bromopyrimidine-4-carbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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